Cas no 893101-14-9 (N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 893101-14-9
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 6571999
• Update Time: 2025-10-30

N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-[3-(methylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide

• Inchi： 1S/C14H16N2O4S/c1-15-13(18)11-8-3-2-4-10(8)21-14(11)16-12(17)9-7-19-5-6-20-9/h7H,2-6H2,1H3,(H,15,18)(H,16,17)
• InChI Key： UCBJRTMFEGKORQ-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC2SC3CCCC=3C=2C(=O)NC)=O)OCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide: A Comprehensive Overview

The compound with CAS No 893101-14-9, named N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of heterocyclic compounds, which are known for their wide-ranging applications in pharmaceuticals, agrochemicals, and advanced materials. The cyclopentabthiophene core of the molecule is a fused bicyclic system consisting of a cyclopentane ring and a thiophene ring. This structure imparts stability and aromaticity to the compound, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of N-substituted carboxamides like this compound in modulating enzyme activities and serving as lead compounds in drug discovery. The methylcarbamoyl group attached to the molecule introduces additional functionality, enhancing its solubility and bioavailability. Researchers have demonstrated that such modifications can significantly improve the pharmacokinetic profiles of drugs, making them more effective in treating diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that includes cyclization reactions and functional group transformations. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis. For instance, the formation of the dihydrodioxine ring system requires precise control over reaction conditions to ensure proper stereochemistry. Recent advancements in asymmetric catalysis have further enhanced the efficiency of these processes.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metal complexes has been explored in catalytic processes for organic synthesis. Additionally, its electronic properties make it a candidate for use in optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The cyclopentabthiophene moiety contributes significantly to these properties by enabling efficient charge transport and emission characteristics.

From an environmental perspective, the development of sustainable synthetic routes for this compound is a growing area of research interest. Scientists are exploring green chemistry approaches that minimize waste generation and reduce energy consumption during production. For example, the use of renewable feedstocks and biodegradable solvents has been proposed as a way to make the synthesis more eco-friendly without compromising on product quality.

In conclusion, N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide represents a cutting-edge molecule with diverse potential applications across multiple fields. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new insights into its properties continue to emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing modern chemistry.